Cas no 959582-84-4 ((2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid
• CAS No: 959582-84-4
• MF: C₁₇H₂₁Cl₂NO₄
• MW: 374.258943319321
• MDL: MFCD06659422
• CID: 1032963
• PubChem ID: 2762020
• Update Time: 2025-08-05

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid
• 1-(1,1-Dimethylethyl) (2S,4R)-4-[(3,4-dichlorophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)pyrrolidine-2-carboxylicacid
• (2S,4R)-4-[(3,4-dichlorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• MFCD06659422
• DTXSID60376036
• Boc-(R)-gamma-(3,4-dichloro-benzyl)-L-proline
• 959582-84-4
• N-t-Butoxycarbonyl-trans-4-(3,4-dichlorobenzyl)-L-proline;(2S,4R)-1-t-Butoxycarbonyl-4-(3,4-dichlorobenzyl)pyrrolidine-2-carbonylic acid
• AKOS015949903
• PS-12665

• MDL： MFCD06659422
• Inchi： 1S/C17H21Cl2NO4/c1-17(2,3)24-16(23)20-9-11(8-14(20)15(21)22)6-10-4-5-12(18)13(19)7-10/h4-5,7,11,14H,6,8-9H2,1-3H3,(H,21,22)/t11-,14+/m1/s1
• InChI Key： DBNJIILYVLNZAN-RISCZKNCSA-N
• SMILES： C(N1C[C@H](CC2C=CC(Cl)=C(Cl)C=2)C[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 373.08500
• Monoisotopic Mass: 373.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 4.18400

Additional information on (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid (CAS No. 959582-84-4)

The compound (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid (CAS No. 959582-84-4) is a highly specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the pyrrolidine ring and tert-butoxycarbonyl (Boc) protecting group, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The presence of the 3,4-dichlorobenzyl moiety further enhances its potential for modulating biological activity, attracting significant interest from medicinal chemists.

In recent years, the demand for chiral intermediates like (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid has surged due to the growing focus on enantioselective synthesis and targeted drug design. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "CAS 959582-84-4 applications" to explore its utility in asymmetric catalysis and peptide modifications. The compound's role in optimizing pharmacokinetic properties, such as bioavailability and metabolic stability, aligns with current trends in small-molecule drug development and fragment-based drug discovery.

The synthesis of 959582-84-4 typically involves multi-step organic transformations, including stereocontrolled alkylation and carboxylation reactions. Its chiral purity is critical for ensuring reproducibility in downstream applications, a topic often queried in scientific forums. Analytical techniques like HPLC and NMR are essential for quality control, addressing common user concerns about "how to verify pyrrolidine derivative purity." The compound's stability under various pH conditions also makes it suitable for exploring prodrug strategies, a hot topic in modern pharmaceutical formulation.

From an industrial perspective, scalability and cost-efficiency of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(3,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid production are frequently discussed among process chemists. Innovations in continuous flow chemistry and green solvent alternatives have been applied to optimize its manufacture, reflecting broader sustainability trends in the chemical sector. The compound's compatibility with C-H activation methodologies further positions it as a candidate for cutting-edge late-stage functionalization approaches.

In summary, CAS 959582-84-4 exemplifies the intersection of synthetic utility and therapeutic potential, addressing key challenges in modern drug development. Its versatility continues to inspire research into "pyrrolidine-based scaffolds for CNS drugs" and "Boc deprotection conditions for sensitive intermediates," cementing its relevance in both academic and industrial settings.